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Compound of Interest

Compound Name: SAE-14

Cat. No.: B10831564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAE-14 (CAS Number: 1241280-25-0) is a potent and specific antagonist of the G protein-

coupled receptor 183 (GPR183), also known as the Epstein-Barr virus-induced G-protein

coupled receptor 2 (EBI2).[1][2] With a molecular formula of C19H19F3N2O2 and a molecular

weight of 364.36 g/mol , this small molecule is a subject of interest in drug discovery,

particularly for its potential therapeutic applications in autoimmune diseases and neuropathic

pain.[3][4][5] This technical guide provides a comprehensive overview of the available solubility

and stability data for SAE-14, detailed experimental protocols for assessing these parameters,

and an illustrative representation of its associated signaling pathway.

Physicochemical Properties
A summary of the key physicochemical properties of SAE-14 is presented below.
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Property Value Source

CAS Number 1241280-25-0 [6]

Molecular Formula C19H19F3N2O2 [3]

Molecular Weight 364.36 g/mol [6]

Chemical Name

3-(3,4-difluorophenyl)-N-[3-

fluoro-5-(morpholin-4-

yl)phenyl]propanamide

Inferred from Structure

Solubility Data
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, and formulation. The available quantitative solubility data for SAE-14 is

limited.

Table 1: Quantitative Solubility of SAE-14

Solvent Concentration Conditions Source

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (274.45

mM)

Ultrasonic and

warming to 60°C may

be required.

Vendor Data

Note: The lack of extensive public data necessitates empirical determination of solubility in

various pharmaceutically relevant solvents and buffers.

Stability Data
Stability testing provides evidence on how the quality of a drug substance varies with time

under the influence of environmental factors.

Table 2: Stability Profile of SAE-14
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Condition Observation Source

Recommended Storage
Stable under recommended

storage conditions.
Vendor Data

-20°C Shelf life of up to 1095 days. Vendor Data

-80°C Shelf life of 182 days. Vendor Data

Note: Comprehensive stability studies, including forced degradation, are essential to fully

characterize the stability profile of SAE-14.

Experimental Protocols
Due to the limited availability of specific experimental protocols for SAE-14 in the public

domain, the following sections provide detailed, representative methodologies for key solubility

and stability experiments. These protocols are based on established industry practices and can

be adapted for the evaluation of SAE-14.

Kinetic Solubility Assay (Turbidimetric Method)
This high-throughput assay provides a rapid assessment of a compound's solubility.
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Sample Preparation

Assay Execution

Data Analysis

Prepare 10 mM stock solution of SAE-14 in DMSO

Dispense stock solution into 96-well plate

Add aqueous buffer (e.g., PBS, pH 7.4)

Incubate at room temperature for 2 hours with shaking Measure turbidity at 620 nm using a plate reader

Determine the concentration at which precipitation occurs Calculate kinetic solubility

Click to download full resolution via product page

Kinetic Solubility Assay Workflow

Methodology:

Stock Solution Preparation: Prepare a 10 mM stock solution of SAE-14 in 100% DMSO.

Plate Preparation: In a clear 96-well plate, create a serial dilution of the SAE-14 stock

solution.

Buffer Addition: Add phosphate-buffered saline (PBS) at pH 7.4 to each well to achieve the

final desired concentrations of SAE-14. The final DMSO concentration should be kept low

(e.g., <1%) to minimize its effect on solubility.
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Incubation: Incubate the plate at room temperature for 2 hours with gentle shaking.

Measurement: Measure the absorbance (turbidity) of each well at a wavelength of 620 nm

using a microplate reader.

Data Analysis: The kinetic solubility is defined as the concentration at which the turbidity

reading significantly increases above the background, indicating precipitation.[7][8][9]

Thermodynamic Solubility Assay (Shake-Flask Method)
This method determines the equilibrium solubility of a compound, which is a more accurate

representation of its true solubility.

Sample Preparation

Equilibration & Separation

Quantification

Add excess solid SAE-14 to vials

Add solvent (e.g., water, buffer)

Incubate at a constant temperature (e.g., 25°C or 37°C) with shaking for 24-48 hours Filter or centrifuge to remove undissolved solid

Analyze the supernatant by HPLC-UV Quantify concentration against a standard curve

Click to download full resolution via product page

Thermodynamic Solubility Assay Workflow

Methodology:
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Sample Preparation: Add an excess amount of solid SAE-14 to a series of vials containing

different aqueous buffers (e.g., pH 5.0, 7.4, and 9.0).

Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C)

for 24 to 48 hours to ensure equilibrium is reached.[10][11]

Separation: After incubation, separate the undissolved solid from the solution by filtration

(using a 0.45 µm filter) or centrifugation.

Quantification: Analyze the concentration of SAE-14 in the clear supernatant using a

validated HPLC-UV method.

Data Analysis: The thermodynamic solubility is the concentration of the saturated solution,

determined from a standard curve.

Forced Degradation Study
Forced degradation studies are conducted to identify potential degradation products and

pathways, which is crucial for developing stability-indicating analytical methods.

Analysis

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Analyze stressed samples by HPLC-UV/MS

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidation
(e.g., 3% H2O2, RT)

Thermal Degradation
(e.g., 80°C, solid state)

Photodegradation
(ICH Q1B light exposure)

Identify and quantify degradation products

Determine degradation pathways

Click to download full resolution via product page
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Forced Degradation Study Workflow

Methodology:

Forced degradation studies should be performed on SAE-14 in both solid and solution states.

[12][13][14][15]

Acid Hydrolysis: Incubate a solution of SAE-14 in 0.1 M HCl at 60°C for a defined period

(e.g., 2, 4, 8, 24 hours).

Base Hydrolysis: Incubate a solution of SAE-14 in 0.1 M NaOH at 60°C for a defined period.

Oxidative Degradation: Treat a solution of SAE-14 with 3% hydrogen peroxide at room

temperature.

Thermal Degradation: Expose solid SAE-14 to dry heat (e.g., 80°C).

Photodegradation: Expose solid and solution samples of SAE-14 to light as per ICH Q1B

guidelines.

Analysis: Analyze the stressed samples at various time points using a stability-indicating

HPLC method coupled with a UV detector and a mass spectrometer (LC-MS) to separate,

identify, and quantify the parent compound and any degradation products.

Signaling Pathway
SAE-14 is an antagonist of GPR183. GPR183 is a G protein-coupled receptor that is activated

by oxysterols, such as 7α,25-dihydroxycholesterol (7α,25-OHC).[16] The binding of the agonist

to GPR183 initiates a signaling cascade through Gαi proteins. This leads to the inhibition of

adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of

downstream effector pathways, including the MAPK/ERK pathway.[17][18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html?m=1
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://www.biopharminternational.com/view/forced-degradation-studies-regulatory-considerations-and-implementation
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.benchchem.com/product/b10831564?utm_src=pdf-body
https://www.researchgate.net/figure/The-GPR183-oxysterol-pathway-positions-ILC3s-in-the-colon-In-steady-state-LTi-like_fig4_335326064
https://en.wikipedia.org/wiki/GPR183
https://www.phosphosite.org/proteinAction?id=4857736&showAllSites=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

GPR183

Gαi

Activates

7α,25-OHC
(Agonist)

Binds & Activates

SAE-14
(Antagonist)

Binds & Inhibits

Adenylyl
Cyclase

Inhibits

MAPK/ERK
Pathway

Modulates

cAMP

Converts ATP to

PKA

Activates

Cellular Response
(e.g., Migration, Proliferation)

Regulates Regulates

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10831564?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility and
Stability of SAE-14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831564#sae-14-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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